Grossman's sealer

Specification

• CAS No.: 116424-03-4
• Molecular Formula: H2SO4; H2O4S
• Molecular Weight: 98.08 g/mol
• Standard InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)
• Standard InChI Key: QAOWNCQODCNURD-UHFFFAOYSA-N
• Impurities: Non-volatiles, 0.02-0.03 ppm; SO2, 40-80 ppm; iron, 50-100 ppm; nitrate, 5-20 ppm /technical grade, industry type, 66 deg Baume'/; Iron, arsenic, sulfur dioxide, nitrogen compounds, chloride, and fluoride.
• SMILES: [OH2+]S(=O)(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)(=O)[O-]
• Boiling Point: 554 °F at 760 mm Hg (EPA, 1998); 212 °F at 760 mm Hg (USCG, 1999); 337 °C; 554°F
• Colorform: Colorless, oily liquid; Clear, colorless, oily liquid; Dense, oily liquid; colorless to dark brown depending on purity; Colorless to dark brown, oily liquid [Note: Pure compound is a solid below 51 degrees F. Often used in an aqueous solution]
• Melting Point: 50.65 °F (EPA, 1998); 51 °F (NIOSH, 2016); 10.31 °C; 10 °C; 51°F

Introduction

The primary purpose of root canal sealers, including Grossman's formulation, is to establish a hermetic seal between the core filling material (typically gutta-percha) and the dentinal walls of the prepared root canal system. This seal is essential for preventing microbial ingress and reinfection of the canal space following treatment. Despite the development of newer materials with varying compositions, Grossman's sealer continues to be utilized worldwide as a reference standard against which newer products are often evaluated.

In contemporary clinical practice, Grossman's sealer is available under various commercial names, with "U/P Root Canal Sealer" being one prominent example that maintains fidelity to the classic Grossman formula. This enduring relevance underscores the fundamental importance of understanding the composition, properties, and clinical applications of this material.

Historical Context

Grossman's contributions to endodontics extended beyond material development to establishing fundamental principles that continue to guide the specialty. His systematic approach to defining the necessary qualities of an effective root canal sealer has influenced generations of practitioners and researchers, creating a framework for evaluating all subsequent materials in this category. The longevity of his formulation in clinical practice speaks to the soundness of his original design principles.

Composition and Formulation

Grossman's sealer follows a powder-liquid system typical of zinc oxide-eugenol cements. The precise composition may vary slightly between commercial products, but all maintain the essential characteristics of the original formulation. According to product specifications for U/P Root Canal Sealer, which follows the classic Grossman formula, the powder component contains a precisely balanced mixture of active and supporting ingredients.

Chemical Constituents

The standard composition of Grossman's sealer powder component includes the following ingredients in specific proportions:

Component	Percentage (%)	Function
Zinc Oxide	42	Primary reactive component, antimicrobial properties
Resin	27	Improves consistency and adhesive properties
Bismuth Subcarbonate	15	Radiopacifier, visibility on radiographs
Barium Sulfate	15	Additional radiopacity enhancement
Sodium Borate	1	Setting modulator

The liquid component consists primarily of eugenol (4-allyl-2-methoxyphenol), which reacts with the zinc oxide to form zinc eugenolate, the principal matrix of the set material. This reaction is the basis for the setting process and resultant physical properties of the sealer.

Manipulation and Preparation

The preparation of Grossman's sealer involves mixing the powder and liquid components to achieve a workable consistency appropriate for clinical application. According to manufacturer guidelines for U/P Root Canal Sealer, the mixing process includes specific steps to ensure optimal results:

• Dispensing the powder (approximately 5 mm diameter circular mound) onto a glass mixing slab

• Placing 1-2 drops of liquid separately on the slab

• Gradually incorporating small amounts of powder into the liquid using a circular mixing motion

• Continuing to add powder until achieving the desired consistency, characterized by the mixed sealer "pulling" approximately 25 mm off the glass slab when the spatula is drawn away

This technique ensures the development of proper handling characteristics and setting properties. The mixing process must be carefully executed to avoid lumps and ensure a homogeneous material that can be effectively introduced into the prepared root canal system.

Properties and Characteristics

Root canal sealers must possess specific physical, chemical, and biological properties to function effectively in the unique environment of the root canal system. Grossman himself established a comprehensive set of criteria for the ideal sealer, which continues to guide material development and evaluation.

Physicochemical Properties

Extensive research has evaluated the physicochemical properties of Grossman's sealer, often in comparison with other endodontic sealers. Key properties include:

Setting Time

Grossman's sealer typically demonstrates an extended setting time compared to some contemporary alternatives. This prolonged setting provides sufficient working time for clinical manipulations but may affect other properties such as dimensional stability and solubility.

Flow Characteristics

The flow property of a sealer determines its ability to penetrate into irregularities, accessory canals, and dentinal tubules. Grossman's sealer typically exhibits adequate flow characteristics that comply with American National Standards Institute/American Dental Association (ANSI/ADA) standards for endodontic sealers.

Solubility

Traditional Grossman's sealer formulations may exhibit relatively higher solubility compared to some contemporary materials. This property presents both advantages (potential antimicrobial effect through component release) and disadvantages (potential for seal deterioration over time).

Dimensional Stability

Dimensional changes following setting can affect the integrity of the seal. Research indicates that Grossman's sealer may experience some dimensional change after setting, which has prompted investigations into modifications to improve this property.

Radiopacity

The inclusion of bismuth subcarbonate and barium sulfate in the formulation provides Grossman's sealer with adequate radiopacity for visualization on radiographs, an essential characteristic for clinical evaluation of root canal fillings.

Clinical Applications in Endodontics

Grossman's sealer has been employed in various obturation techniques throughout its clinical history. Its versatility has contributed to its longevity in the endodontic armamentarium.

Obturation Techniques

Grossman's sealer can be utilized with multiple obturation approaches, including:

• Lateral compaction of gutta-percha

• Vertical compaction techniques

• Single cone methods

• Carrier-based obturation systems

The selection of technique depends on canal anatomy, practitioner preference, and specific case requirements. The extended working time of Grossman's sealer makes it particularly suitable for techniques requiring prolonged manipulation, such as lateral compaction.

Research and Developments

Contemporary research has focused on enhancing the traditional Grossman's sealer formulation to address limitations while preserving its beneficial qualities. One significant avenue of investigation involves the incorporation of nanoparticles to improve physicochemical and biological properties.

Zinc Oxide Nanoparticle Modifications

A notable study investigated the effect of incorporating zinc oxide nanoparticles (ZnO-Np) of approximately 20 nm size into the traditional Grossman sealer formulation. The research examined various replacement levels (25%, 50%, 75%, and 100%) of conventional zinc oxide with nanoparticulate forms.

Key findings from this research include:

Property	Traditional Grossman's Sealer	25% ZnO-Np Modified Sealer	Significance
Setting Time	Standard reference	Decreased	P < .05
Flow Characteristics	Standard reference	Significant difference but within ANSI/ADA requirements	P < .05
Solubility	Standard reference	Significantly less (1.81% ± 0.31%)	P < .05
Dimensional Change	Standard reference	Improved (-0.34% ± 0.12%)	P < .05

The study concluded that partial replacement (25%) of conventional zinc oxide with zinc oxide nanoparticles significantly improved the physicochemical properties of Grossman's sealer while maintaining compliance with ANSI/ADA requirements. Higher replacement percentages (50%, 75%, and 100%) produced less favorable results, suggesting an optimal concentration effect.

Antimicrobial Properties

The zinc oxide component of Grossman's sealer contributes to its inherent antimicrobial properties. Research has demonstrated activity against various endodontic pathogens, though the effectiveness may vary based on specific microbial species and testing conditions. The incorporation of nanoparticulate forms of zinc oxide appears to enhance this antimicrobial effect, representing a potential advancement in addressing residual intracanal infection.

Comparative Analysis with Other Sealers

Understanding Grossman's sealer in the context of alternative materials provides valuable perspective on its continuing relevance in contemporary endodontics.

Classification in the Spectrum of Root Canal Sealers

Root canal sealers are classified according to their primary composition. Grossman's sealer falls within the zinc oxide-eugenol (ZOE) category, one of several major classifications that include:

• Zinc oxide-eugenol (ZOE) sealers (including Grossman's formulation)

• Calcium hydroxide-based sealers

• Glass ionomer sealers

• Silicone-based sealers

• Resin-based sealers

• Bioceramic (calcium silicate-based) sealers

While newer materials with alternative compositions have emerged to address specific limitations of traditional formulations, Grossman's sealer continues to serve as an important reference standard. Ongoing research focused on enhancing its properties through modifications such as nanoparticle incorporation demonstrates the continuing relevance of this classic formulation.

The fundamental principles established by Grossman regarding ideal sealer properties remain remarkably relevant to contemporary endodontic practice. Despite decades of material development and innovation, his systematic approach to defining essential characteristics continues to guide research and clinical decision-making. No single material has yet achieved all of Grossman's criteria simultaneously, underscoring both the wisdom of his original framework and the ongoing challenge of developing the truly ideal root canal sealer.